5-Bromo-2-methoxy-3-methylbenzyl bromide
Cat. No. B8785797
M. Wt: 293.98 g/mol
InChI Key: RKMZTSJSCZAEGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08383821B2
Procedure details
(5-Bromo-2-methoxy-3-methylphenyl)methanol (2.0 g, 8.7 mmol) and triphenylphosphine (4.5 g, 17.4 mmol) were combined in tetrahydrofuran (30 mL) and cooled to 0° C. N-Bromosuccinimide (3.2 g, 17.4 mmol) was introduced in portions and the reaction allowed to warm to room temperature. After 16 h, the reaction mixture was diluted with ethyl acetate, washed with concentrated sodium bicarbonate (2×), then brine (2×), dried over sodium sulfate, and concentrated. Column chromatography on silica gel (hexanes) gave 1.87 g (73%) as a white powder. 1H-NMR (CDCl3, 300 MHz) δ 7.32-7.33 (m, 1H), 7.23-7.24 (m, 1H), 4.46 (s, 2H), 3.82 (s, 3H), 2.25 (s, 3H).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH3:12])[C:5]([O:10][CH3:11])=[C:6]([CH2:8]O)[CH:7]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Br:32]N1C(=O)CCC1=O>O1CCCC1.C(OCC)(=O)C>[Br:1][C:2]1[CH:3]=[C:4]([CH3:12])[C:5]([O:10][CH3:11])=[C:6]([CH2:8][Br:32])[CH:7]=1
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrC=1C=C(C(=C(C1)CO)OC)C
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Step Two
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Name
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Quantity
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4.5 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Step Three
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Name
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Step Four
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to room temperature
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WASH
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Type
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WASH
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Details
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washed with concentrated sodium bicarbonate (2×)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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brine (2×), dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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Column chromatography on silica gel (hexanes) gave 1.87 g (73%) as a white powder
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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Smiles
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BrC=1C=C(C(=C(C1)CBr)OC)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
